Cas no 126860-83-1 (MC 1046)

• Product Name: MC 1046
• CAS No: 126860-83-1
• MF: C₂₇H₃₈O₃
• MW: 410.58882856369
• CID: 139829
• PubChem ID: 9547342
• Update Time: 2025-04-19

MC 1046 Chemical and Physical Properties

Names and Identifiers

• 9,10-Secochola-5,7,10(19),22-tetraen-24-one,24-cyclopropyl-1,3-dihydroxy-, (1a,3b,5Z,7E,22E)- (9CI)
• (1α,3β,5Z,7E,22E)-24-Cyclopropyl-1,3-dihydroxy-9,10-Secochola-5,7,10(19),22-tetraen-24-one
• 9,10-Secochola-5,7,10(19),22-tetraen-24-one,24-cyclopropyl-1,3-dihydroxy-, (1a,3b,5Z,7E,22E)- ...
• Impurity A of Calcipotriol
• MC 1046
• MC-1046
• Calcipotriol EP Impurity A: Ketone analog
• (5Z,7E,22E)-9,10-Seco-26,27-cyclo-1α,3β-dihydroxycholesta-5,7,10(19),22-tetren-24-one
• (1alpha,3beta,5Z,7E,22E)-24-Cyclopropyl-1,3-dihydroxy-9,10-secochola-5,7,10(19),22-tetraen-24-one
• 126860-83-1
• (E,4R)-4-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(3S,5R)-3,5-dihydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-1-cyclopropylpent-2-en-1-one
• UNII-G70BS4HF9Z
• G70BS4HF9Z
• CALCIPOTRIOL IMPURITY A [EP IMPURITY]
• 9,10-Secochola-5,7,10(19),22-tetraen-24-one, 24-cyclopropyl-1,3-dihydroxy-, (1alpha,3beta,5Z,7E,22E)-
• (5Z,7E,22E)-24-Cyclopropyl-1alpha,3beta-dihydroxy-9,10-secochola-5,7,10(19),22-tetraen-24-one
• 9,10-SECOCHOLA-5,7,10(19),22-TETRAEN-24-ONE, 24-CYCLOPROPYL-1,3-DIHYDROXY-, (1.ALPHA.,3.BETA.,5Z,7E,22E)-
• AC-35467
• (5Z,7E,22E)-(1S,3R)-1,3-dihydroxy-26,27-cyclo-9,10-seco-5,7,10(19),22-cholestatetraen-24-one
• (5Z,7E,22E)-24-CYCLOPROPYL-1.ALPHA.,3.BETA.-DIHYDROXY-9,10-SECOCHOLA-5,7,10(19),22-TETRAEN-24-ONE
• CALCIPOTRIENE IMPURITY A [USP IMPURITY]
• LMST03020092
• Q27278864
• (22E)-1alpha-hydroxy-24-oxo-26,27-cyclo-22,23-didehydrovitamin D3 / (22E)-1alpha-hydroxy-24-oxo-26,27-cyclo-22,23-didehydrocholecalciferol
• Calcipotriol, anhydrous specified impurity A [EP]
• CALCIPOTRIOL MONOHYDRATE IMPURITY A [EP IMPURITY]
• Calcipotriol, anhydrous impurity A [EP]
• (1?,3?,5Z,7E,22E)-24-Cyclopropyl-1,3-dihydroxy-9,10-Secochola-5,7,10(19),22-tetraen-24-one (90%)
• SCHEMBL19986503
• (1α,3β,5Z,7E,22E)-24-Cyclopropyl-1,3-dihydroxy-9,10-Secochola-5,7,10(19),22-tetraen-24-one (90%)
• MC 1046; Calcipotriol, anhydrous specified impurity A [EP]

• Inchi： 1S/C27H38O3/c1-17(6-13-25(29)20-8-9-20)23-11-12-24-19(5-4-14-27(23,24)3)7-10-21-15-22(28)16-26(30)18(21)2/h6-7,10,13,17,20,22-24,26,28,30H,2,4-5,8-9,11-12,14-16H2,1,3H3/b13-6+,19-7+,21-10-/t17-,22-,23-,24+,26+,27-/m1/s1
• InChI Key： KKDBQSPKXAUHPH-NRCQPIEOSA-N
• SMILES： O=C(C1CC1)/C=C/[C@@H](C)[C@H]1CC[C@H]2/C(=C/C=C3\C(=C)[C@H](C[C@@H](C\3)O)O)/CCC[C@]12C

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 410.28209507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 784
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.1E-3 g/L) (25 ºC),
• PSA: 52.54

MC 1046 Security Information

• Storage Condition：4°C, protect from light, stored under nitrogen